![molecular formula C19H26ClN3O3S B2362397 N1-(5-chloro-2-methoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034477-51-3](/img/structure/B2362397.png)
N1-(5-chloro-2-methoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(5-chloro-2-methoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H26ClN3O3S and its molecular weight is 411.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction Studies
Research on compounds structurally similar to "N1-(5-chloro-2-methoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide" has elucidated their interaction with cannabinoid receptors. For example, studies have shown that certain antagonists bind selectively to the CB1 cannabinoid receptor, employing molecular orbital methods and conformational analysis to understand the binding interactions and develop pharmacophore models (Shim et al., 2002). This research aids in the detailed mapping of receptor sites and the design of compounds with specific receptor affinities.
Synthesis and Radiotracer Development
The synthesis of radiolabeled compounds for positron emission tomography (PET) studies is another area of application. Compounds structurally related have been synthesized and evaluated for their potential as PET radiotracers, aiming to study cannabinoid receptors in the brain. These studies demonstrate the feasibility of substituting halogens with fluorine in the molecular structure, achieving compounds with high specific radioactivity and purity (Katoch-Rouse & Horti, 2003). This research is crucial for developing imaging agents that can help understand the distribution and density of cannabinoid receptors in vivo.
Pharmacological Profile and Antagonist Activity
The pharmacological profiling of compounds acting as receptor antagonists reveals their potential therapeutic applications. Studies have characterized the binding affinity, functional assays, and behavioral effects of compounds on serotonin receptors, indicating their use in understanding receptor functions and developing treatments for conditions like obesity and compulsive disorders (Serafine et al., 2015). This line of research underscores the importance of receptor antagonists in modulating neurotransmitter systems and their implications for treating various psychiatric and neurological conditions.
Properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26ClN3O3S/c1-26-17-3-2-14(20)10-16(17)22-19(25)18(24)21-11-13-4-7-23(8-5-13)15-6-9-27-12-15/h2-3,10,13,15H,4-9,11-12H2,1H3,(H,21,24)(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGPKHSLGUDCOSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2CCN(CC2)C3CCSC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.